Cas no 2229279-35-8 (4-(5-bromo-3-fluoro-2-hydroxyphenyl)butanal)

• Product Name: 4-(5-bromo-3-fluoro-2-hydroxyphenyl)butanal
• CAS No: 2229279-35-8
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6577387
• PubChem ID: 165640057
• Update Time: 2025-05-21

4-(5-bromo-3-fluoro-2-hydroxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-fluoro-2-hydroxyphenyl)butanal
• EN300-1938045
• 2229279-35-8

• Inchi： 1S/C10H10BrFO2/c11-8-5-7(3-1-2-4-13)10(14)9(12)6-8/h4-6,14H,1-3H2
• InChI Key： IXYIHZOFNRDHRW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCCC=O)O)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(5-bromo-3-fluoro-2-hydroxyphenyl)butanal

4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal: A Comprehensive Overview

4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal is a chemically synthesized compound with the CAS number 2229279-35-8. This compound is a derivative of butanal, a four-carbon aldehyde, substituted with a phenolic group at the 4-position. The phenolic group is further substituted with bromine at the 5-position and fluorine at the 3-position, making this compound a unique example of a halogenated aromatic aldehyde. The presence of multiple electronegative substituents (bromine and fluorine) on the aromatic ring imparts distinct electronic and steric properties to the molecule, which are crucial for its various applications in organic synthesis and material science.

The synthesis of 4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the environmental footprint and cost associated with traditional methods. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield high-purity samples of this compound.

One of the most promising applications of 4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to undergo various nucleophilic additions and condensations makes it a valuable building block for constructing complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of bioactive molecules targeting specific enzymes and receptors. For example, derivatives of this compound have shown potential as inhibitors of kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

In addition to its role in drug discovery, 4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal has found applications in materials science. Its aromatic structure and functional groups make it suitable for use in polymer chemistry, where it can serve as a monomer or cross-linking agent. Researchers have explored its incorporation into polymeric materials to enhance mechanical properties and thermal stability. Furthermore, the compound's reactivity has been leveraged in the development of advanced coatings and adhesives with tailored functionalities.

The electronic properties of 4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal have also drawn attention in the field of optoelectronics. The substituent effects on the aromatic ring influence the compound's absorption spectrum, making it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent experiments have shown that derivatives of this compound can act as efficient charge transport layers, improving device performance by facilitating electron mobility.

From an environmental perspective, understanding the degradation pathways of 4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal is crucial for assessing its ecological impact. Studies have revealed that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. However, further research is needed to evaluate its persistence in different environmental compartments and to develop strategies for minimizing its environmental footprint.

In conclusion, 4-(5-Bromo-3-Fluoro-2-Hydroxyphenyl)Butanal is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in pharmaceutical synthesis, a building block in materials science, and a potential component in optoelectronic devices. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.